2-Propyl-2-pentenenitrile

Specification

• Molecular Formula: C8H13N
• Molecular Weight: 123.20 g/mol
• IUPAC Name: 2-propylpent-2-enenitrile
• Standard InChI: InChI=1S/C8H13N/c1-3-5-8(7-9)6-4-2/h5H,3-4,6H2,1-2H3
• Standard InChI Key: IZHXLXHDKKJAFE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=CCC)C#N

Introduction

Structural and Molecular Characteristics of 2-Pentenenitrile

Chemical Identity and Isomerism

2-Pentenenitrile, with the molecular formula $\text{C}_5\text{H}_7\text{N}$, exists in multiple isomeric forms, including cis- and trans-configurations. The compound’s IUPAC name, pent-2-enenitrile, reflects the position of the nitrile group (-CN) on the second carbon of a five-carbon chain with a double bond between C2 and C3. Synonyms such as 1-butenyl cyanide and 3-methyl acrylonitrile highlight its structural relationship to acrylonitrile derivatives.

The trans-isomer (CAS 26294-98-4) exhibits a density of $0.8 \pm 0.1 \, \text{g/cm}^3$, slightly lower than the general 0.827 g/cm³ reported for the mixed isomers. This variance underscores the influence of stereochemistry on physical properties.

Physicochemical Properties

Thermodynamic and Phase Behavior

The National Institute of Standards and Technology (NIST) Thermodynamics Research Center provides exhaustive data on 2-pentenenitrile’s phase transitions:

• Boiling Point: $112^\circ\text{C}$ at standard pressure.

• Critical Temperature: 615 K (341.85°C).

• Critical Pressure: 3581.35 kPa.

Density varies with temperature, decreasing from $0.827 \, \text{g/cm}^3$ at 25°C to $0.8 \, \text{g/cm}^3$ near the boiling point. The vapor pressure at 25°C is $22.2 \, \text{mmHg}$, indicating moderate volatility.

Table 1: Key Physicochemical Parameters

Property	Value
Molecular Weight	81.11580 g/mol
Flash Point	$28.5^\circ\text{C}$
LogP (Octanol-Water)	1.476
Refractive Index	$n_{20}^D = 1.422$

Synthesis and Industrial Applications

Production Methods

2-Pentenenitrile is synthesized via catalytic hydrocyanation of 1,3-butadiene or isomerization of 3-pentenenitrile. Patent literature highlights its use in carbon black concentrates, where it acts as a dispersant in oil-polymer matrices. For example, US2754267A describes its incorporation into vinyl copolymer systems to enhance carbon black dispersion in fuels.

Role in Polymer Chemistry

As a nitrile monomer, 2-pentenenitrile participates in copolymerization reactions with styrene and acrylates, imparting chemical resistance to resultant polymers. Its $\alpha,\beta$-unsaturated structure enables Michael addition reactions, facilitating crosslinking in elastomers.

Thermodynamic Modeling and Advanced Applications

NIST/TRC Data Analysis

NIST’s Web Thermo Tables (WTT) provide polynomial fits for enthalpy, entropy, and heat capacity across phases:

• Ideal Gas Heat Capacity:

  $$C_p^\circ(T) = A + BT + CT^2 + DT^3 \quad (50 \, \text{K} \leq T \leq 1500 \, \text{K})$$

  Coefficients $A$-$D$ are derived from spectroscopic data.

• Vapor-Liquid Equilibrium:
  Phase boundary pressures span $6.58 \times 10^{-6} \, \text{kPa}$ to $3581.35 \, \text{kPa}$, with critical density at $0.35 \, \text{g/cm}^3$.

Refractive Index and Optical Properties

The refractive index $n_{20}^D = 1.422$ correlates with molecular polarizability, making 2-pentenenitrile a candidate for nonlinear optical materials.

Citations Chemsrc. (2024). 2-pentenenitrile. Retrieved from https://www.chemsrc.com NIST/TRC. (2012). 2-pentenenitrile thermodynamic data. Retrieved from https://wtt-pro.nist.gov Chemsrc. (2024). 2-Pentenenitrile (CAS 26294-98-4). Retrieved from https://www.chemsrc.com Google Patents. (2016). US2754267A - Carbon black concentrates. Retrieved from https://patents.google.com